Cas no 443291-94-9 (4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde)

4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde is a specialized aromatic aldehyde featuring both allyloxy and ethoxy substituents, along with a chloro group at the 3-position. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization via the aldehyde group, allyl ether moiety, and halogenated aromatic ring. Its unique substitution pattern makes it a valuable intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. The presence of reactive sites enables selective modifications, offering versatility in cross-coupling, oxidation, or nucleophilic addition reactions. Suitable for research and industrial applications requiring precise functional group control.
4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde structure
443291-94-9 structure
Product Name:4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde
CAS No:443291-94-9
MF:C12H13ClO3
MW:240.682822942734
MDL:MFCD02256480
CID:879526
PubChem ID:4549596
Update Time:2026-04-29

4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde
    • 3-chloro-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde
    • 3-chloro-5-ethoxy-4-prop-2-enoxybenzaldehyde
    • 4-(allyloxy)-3-chloro-5-ethoxybenzaldehyde(SALTDATA: FREE)
    • AKOS B004791
    • 3-chloro-5-ethoxy-4-prop-2-enyloxybenzaldehyde
    • MDL： MFCD02256480
    • Inchi： InChI=1S/C12H13ClO3/c1-3-5-16-12-10(13)6-9(8-14)7-11(12)15-4-2/h3,6-8H,1,4-5H2,2H3
    • InChI Key： MKZAWABXOVNIGR-UHFFFAOYSA-N
    • SMILES： C=CCOC1=C(C=C(C=C1OCC)C=O)Cl

Computed Properties

  • Exact Mass: 240.05500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.11600

4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A621965-10mg
4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde
 443291-94-9
10mg
 $ 50.00 2022-06-07
TRC
A621965-50mg
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 443291-94-9
50mg
 $ 65.00 2022-06-07
TRC
A621965-100mg
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100mg
 $ 80.00 2022-06-07
abcr
AB220242-1 g
4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde; 95%
 443291-94-9
1g
 €137.20 2023-06-22
ChemScence
CS-0118291-100mg
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 $62.0 2022-04-27
ChemScence
CS-0118291-250mg
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ChemScence
CS-0118291-500mg
4-(Allyloxy)-3-chloro-5-ethoxybenzaldehyde
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Enamine
EN300-227981-0.05g
3-chloro-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde
 443291-94-9 95%
0.05g
 $44.0 2024-06-20
Enamine
EN300-227981-0.1g
3-chloro-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde
 443291-94-9 95%
0.1g
 $65.0 2024-06-20
Enamine
EN300-227981-0.25g
3-chloro-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde
 443291-94-9 95%
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